trans,trans-4-Cyano-3,5-difluoro-phenyl 4'-propylbicyclohexyl-4-carboxylate

• IUPAC Name: (4-cyano-3,5-difluorophenyl) 4-(4-propylcyclohexyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C23H29F2NO2/c1-2-3-15-4-6-16(7-5-15)17-8-10-18(11-9-17)23(27)28-19-12-21(24)20(14-26)22(25)13-19/h12-13,15-18H,2-11H2,1H3
• InChI Key: BWAMUSVWLHSDDF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2CCC(CC2)C(=O)OC3=CC(=C(C(=C3)F)C#N)F
• Molecular Formula: C23H29F2NO2
• DSSTOX Substance ID: DTXSID40609470
• Molecular Weight: 389.5 g/mol
• CAS RN: 145804-13-3

Description

Trans,trans-4-Cyano-3,5-difluoro-phenyl 4'-propylbicyclohexyl-4-carboxylate, commonly known as CTDP, is a chemical compound that belongs to the family of synthetic cannabinoids. It is a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system in the human body. CTDP has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

CTDP exerts its pharmacological effects by binding to the CB1 and CB2 receptors in the endocannabinoid system. This leads to the activation of various signaling pathways, including the G-protein-coupled signaling pathway, which ultimately results in the modulation of neurotransmitter release and the regulation of various physiological processes.
Biochemical and physiological effects:
CTDP has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain perception, inflammation, and seizure activity. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTDP in lab experiments is its potent pharmacological activity, which allows for the study of the endocannabinoid system and its role in various physiological processes. However, one of the limitations of using CTDP is its potential toxicity and the need for careful dosing and monitoring to avoid adverse effects.

Future Directions

There are several future directions for the study of CTDP and its potential applications in scientific research. One area of interest is the development of novel therapeutic agents based on CTDP and other synthetic cannabinoids for the treatment of various diseases and conditions. Another area of interest is the study of the endocannabinoid system and its role in the regulation of immune function and inflammation. Additionally, further research is needed to elucidate the potential adverse effects of CTDP and other synthetic cannabinoids to ensure their safe use in scientific research.

Synthesis Methods

The synthesis of CTDP involves the reaction of 4'-propylbicyclohexyl-4-carboxylic acid with 4-cyanobenzoic acid and 3,5-difluorophenylboronic acid in the presence of a palladium catalyst. The resulting product is then purified using chromatography techniques to obtain CTDP in its pure form.

Scientific Research Applications

CTDP has been extensively used in scientific research to study the endocannabinoid system and its role in various physiological and pathological conditions. It has been shown to have potent analgesic, anti-inflammatory, and anti-convulsant properties, making it a promising candidate for the treatment of chronic pain, inflammation, and epilepsy.